Cas no 143700-04-3 (1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)-
• CAS No: 143700-04-3
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• MDL: MFCD16619515
• CID: 3745184
• PubChem ID: 18654493
• Update Time: 2025-10-29

1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)-
• (3R)-1-Boc-3-azido-pyrrolidine
• 143700-04-3
• tert-butyl (3R)-3-azidopyrrolidine-1-carboxylate
• F80442

• MDL： MFCD16619515
• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)13-5-4-7(6-13)11-12-10/h7H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： BRNQETRAMMATCR-SSDOTTSWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](N=[N+]=[N-])C1

Computed Properties

• Exact Mass: 212.12732577Da
• Monoisotopic Mass: 212.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)-

Introduction to 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)- (CAS No. 143700-04-3)

1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)-, identified by its Chemical Abstracts Service (CAS) number 143700-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of an azido group at the 3-position and an esterase at the 1-position enhances its utility as a synthetic intermediate and a precursor in the synthesis of more complex molecules.

The (R)-configuration of the compound underscores its stereochemical specificity, which is a critical factor in determining its biological efficacy and pharmacokinetic properties. In modern drug discovery, enantiopure compounds are highly valued due to their predictable interactions with biological targets. The stereochemistry of 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)- makes it a promising candidate for further exploration in the development of enantiomerically pure therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. The azido group is particularly noteworthy as it serves as a versatile handle for further functionalization via azide-alkyne cycloaddition reactions (CuAAC), allowing chemists to construct complex molecular architectures with high precision. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive molecules.

In the realm of medicinal chemistry, pyrrolidine derivatives have shown promise as scaffolds for drugs targeting various diseases. For instance, modifications of the pyrrolidine core have been explored in the development of antiviral and anticancer agents. The (R)-enantiomer of 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester may exhibit unique pharmacological profiles compared to its (S)-counterpart, making it an attractive subject for structure-activity relationship (SAR) studies.

The ester moiety at the 1-position provides a site for further derivatization, enabling the creation of novel analogs with tailored properties. This flexibility has been exploited in the design of prodrugs and targeted delivery systems, where the ester bond can be cleaved under specific physiological conditions to release the active pharmaceutical ingredient.

Current research in this area is focused on harnessing the synthetic potential of this compound for applications in biocatalysis and green chemistry. The azido group, while reactive, can be selectively manipulated under mild conditions using transition metal catalysts. This has opened up possibilities for sustainable synthetic routes that minimize waste and energy consumption.

The use of (R)-configurations in drug development aligns with the growing emphasis on chiral drugs that offer improved efficacy and reduced side effects. The stereochemical purity of 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)- ensures that it can be reliably incorporated into drug candidates without unwanted racemization or degradation.

Furthermore, computational modeling and molecular dynamics simulations have been employed to study the interactions between this compound and biological targets such as enzymes and receptors. These studies provide valuable insights into its mechanism of action and help guide future modifications to enhance its therapeutic potential.

The dimethylethyl ester functionality at the carboxyl group not only serves as a protecting group but also contributes to the overall solubility and stability of the molecule. This feature is particularly important in formulation development, where physicochemical properties play a crucial role in determining drug bioavailability and shelf life.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (R)- represents a versatile building block with significant potential in pharmaceutical research. Its unique structural features—combining a pyrrolidine core with an azido group and an esterase—make it a valuable asset for synthetic chemists seeking to develop novel therapeutic agents. As our understanding of stereochemistry and biocatalysis continues to evolve, compounds like this are poised to play an increasingly important role in next-generation drug discovery.